
A Comprehensive Technical Review of the
FOLFIRINOX Chemotherapy Regimen

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Folenox

Cat. No.: B16111289

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

FOLFIRINOX is a combination chemotherapy regimen that has become a standard of care for

certain types of cancer, most notably pancreatic adenocarcinoma. The acronym FOLFIRINOX

is derived from the names of the four drugs that comprise the regimen: FOLinic acid

(leucovorin), Fluorouracil (5-FU), IRINotecan, and OXaliplatin. This technical guide provides a

comprehensive review of the existing literature on FOLFIRINOX, with a focus on its clinical

efficacy, mechanism of action, and the experimental protocols used in its evaluation.

Mechanism of Action
The efficacy of the FOLFIRINOX regimen stems from the synergistic and multi-faceted attack

on cancer cells by its constituent drugs. Each component targets a different aspect of cell

division and survival, leading to a potent anti-tumor effect.

5-Fluorouracil (5-FU): A pyrimidine analog that acts as an antimetabolite. Its active

metabolites inhibit thymidylate synthase, an enzyme crucial for the synthesis of thymidine, a

necessary component of DNA. This leads to a "thymineless death" in rapidly dividing cancer

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b16111289#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16111289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


cells. 5-FU can also be incorporated into both DNA and RNA, further disrupting their normal

functions. Folinic acid is administered with 5-FU to enhance its inhibitory effect on

thymidylate synthase.

Irinotecan: A topoisomerase I inhibitor. Its active metabolite, SN-38, binds to the DNA-

topoisomerase I complex, preventing the re-ligation of single-strand breaks. This leads to the

accumulation of DNA damage, particularly during DNA replication, ultimately triggering

apoptosis.

Oxaliplatin: A platinum-based chemotherapy drug. It forms covalent bonds with DNA,

creating both intra- and inter-strand crosslinks. These crosslinks physically obstruct DNA

replication and transcription, leading to cell cycle arrest and apoptosis.

The combined action of these drugs creates a formidable challenge to the survival of cancer

cells by simultaneously disrupting DNA synthesis, repair, and replication.

Signaling Pathways
The following diagram illustrates the key cellular pathways targeted by the components of the

FOLFIRINOX regimen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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